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Compound of Interest

Compound Name: C16H19N3O6S3

Cat. No.: B15174112 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification

and validation of Cefotaxime Sodium (C16H19N3O6S3), a third-generation cephalosporin

antibiotic. The presented data, compiled from peer-reviewed studies, offers insights into the

performance of various High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods. This document is

intended to assist researchers, scientists, and drug development professionals in selecting the

most appropriate analytical strategy for their specific needs, whether for routine quality control,

pharmacokinetic studies, or environmental monitoring.

Comparative Analysis of Analytical Methods
The selection of an optimal analytical method hinges on a variety of factors, including the

required sensitivity, selectivity, sample matrix, and the number of analytes to be quantified

simultaneously. The following tables summarize the performance characteristics of different

validated HPLC and LC-MS/MS methods for the analysis of cephalosporins, including

Cefotaxime Sodium.

Table 1: Comparison of HPLC Method Parameters for Cephalosporin Analysis
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Parameter Method 1 Method 2 Method 3

Column
Symmetry C18 (4.6 x

75 mm, 3.5 µm)

Nucleosil C18 (4.6 ×

250 mm, 5 μm)[1]

Agilent C8 (250 mm ×

4.6 mm, 5.0 μm)[2]

Mobile Phase

Tetrabutylammonium

hydroxide buffer (pH

6.8) and Acetonitrile

(gradient)

Acetonitrile and 0.04

M phosphate buffer

(pH 6) (7:93 v/v)[1]

0.1 M ammonium

acetate buffer (pH 5.6)

and Acetonitrile (95:5

v/v)[2]

Flow Rate Not Specified 1.3 mL/min[1] 0.8 mL/min[2]

Detection

Photodiode Array

(PDA) at 215 nm and

254 nm

UV at 240 nm[1] UV at 250 nm[2]

Run Time 50 min < 6 min[1] 35 min[2]

Analytes 12 Beta-lactams 4 Cephalosporins[1] 8 Cephalosporins[2]

Table 2: Performance Characteristics of Validated HPLC Methods

Parameter Method 1 Method 2 Method 3

Linearity Range

(µg/mL)
Not Specified 5–300 (Cefotaxime)[1] 0.5-50[2]

Correlation Coefficient

(r²)
Not Specified > 0.999[1] 0.9999[2]

Limit of Quantification

(LOQ)
1 µg/mL[3] Not Specified 0.056 - 0.09 µg/mL[2]

Limit of Detection

(LOD)
Not Specified Not Specified 0.018 - 0.03 µg/mL[2]

Accuracy (%

Recovery)
Not Specified Not Specified Not Specified

Precision (RSD %) Not Specified < 2%[1] ≤ 2%[2]
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Table 3: Comparison of LC-MS/MS Method Parameters

Parameter Method 4

Column HyPURITY®C18 (50 × 2.1 mm; 3 μm)[4]

Mobile Phase A
2 mM ammonium acetate in water (+ 0.1%

formic acid)[4]

Mobile Phase B
2 mM ammonium acetate in methanol (+ 0.1%

formic acid)[4]

Flow Rate 500 μl/min[4]

Detection Triple Quadrupole Mass Spectrometer[4]

Ionization Mode Electrospray Ionization (ESI), Positive[4]

Table 4: Performance Characteristics of a Validated LC-MS/MS Method

Parameter Method 4

Linearity Range (ng/mL) 25 - 500[4]

Selectivity Met pre-specified requirements[4]

Carryover
<20% of LLOQ for analyte, <5% for internal

standard[4]

Precision and Accuracy Met pre-specified requirements[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and cross-validation of analytical

methods. Below are summaries of the experimental protocols for the compared methods.

Method 1: RP-HPLC for 12 Beta-Lactam Compounds
Instrumentation: High-Performance Liquid Chromatograph with a Photodiode Array (PDA)

detector.
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Column: Symmetry C18 (4.6 x 75 mm, 3.5 µm).[3]

Mobile Phase: A gradient elution using a buffer of tetrabutylammonium hydroxide (pH 6.8)

and acetonitrile.[3]

Detection: Wavelengths set at 215 nm and 254 nm.[3]

Method Validation: The method was validated according to the International Conference on

Harmonization (ICH) guidelines, establishing its specificity.[3]

Method 2: HPLC for Four Cephalosporins
Instrumentation: Agilent 1260 liquid chromatography system with a UV-vis detector.[1]

Column: Nucleosil C18 (4.6 × 250 mm, 5 μm).[1]

Mobile Phase: An isocratic mobile phase of acetonitrile and 0.04 M phosphate buffer (pH 6)

in a 7:93 (v/v) ratio.[1]

Flow Rate: 1.3 mL/min.[1]

Detection: UV detection at 240 nm.[1]

Method Validation: The method was fully validated for accuracy, precision, specificity, and

robustness as per ICH guidelines.[1]

Method 3: RP-HPLC for Eight Cephalosporins
Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

Column: Agilent C8 reversed-phase column (250 mm × 4.6 mm i.d, 5.0 μm particle size).[2]

Mobile Phase: An isocratic system of 0.1 M ammonium acetate buffer (pH 5.6) and

Acetonitrile (95:5 v/v).[2]

Flow Rate: 0.8 mL/min.[2]

Column Temperature: 30°C.[2]
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Detection: UV detection at 250 nm.[2]

Method Validation: The method was validated according to ICH guidelines.[2]

Method 4: LC-MS/MS for Quantification in Human
Plasma

Instrumentation: High-Performance Liquid Chromatography coupled with a Triple

Quadrupole Mass Spectrometer.[4]

Column: HyPURITY®C18 analytical column (50 × 2.1 mm; 3 μm).[4]

Mobile Phase: Gradient elution with Mobile Phase A (2 mM ammonium acetate in water +

0.1% formic acid) and Mobile Phase B (2 mM ammonium acetate in methanol + 0.1% formic

acid).[4]

Flow Rate: 500 μl/min.[4]

Sample Preparation: Protein precipitation using methanol.[4]

Ionization: Electrospray ionization (ESI) in positive mode.[4]

Method Validation: The method was validated for selectivity, carryover, precision, and

accuracy.[4]

Visualizations
The following diagrams illustrate the typical workflows for analytical method validation and a

general representation of a signaling pathway that could be investigated using these analytical

methods.
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Analytical Method Validation Workflow
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Caption: A typical workflow for analytical method validation.
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Pharmacokinetic Study Workflow
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Caption: Workflow for a pharmacokinetic study using LC-MS/MS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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